Cas no 1393687-35-8 (tert-butyl 2-amino-4-(4-methoxyphenyl)butanoate)

• Product Name: tert-butyl 2-amino-4-(4-methoxyphenyl)butanoate
• CAS No: 1393687-35-8
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 5776736
• PubChem ID: 83226019
• Update Time: 2025-07-20

tert-butyl 2-amino-4-(4-methoxyphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-4-(4-methoxyphenyl)butanoate
• EN300-17632250
• AKOS021548172
• 1393687-35-8
• 2-Amino-4-(4-methoxyphenyl)butanoic acid tert-butyl ester

• Inchi： 1S/C15H23NO3/c1-15(2,3)19-14(17)13(16)10-7-11-5-8-12(18-4)9-6-11/h5-6,8-9,13H,7,10,16H2,1-4H3
• InChI Key： SUJMCMVADGZBNI-UHFFFAOYSA-N
• SMILES： O(C(C(CCC1C=CC(=CC=1)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.16779360g/mol
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-amino-4-(4-methoxyphenyl)butanoate

Introduction to Tert-butyl 2-amino-4-(4-methoxyphenyl)butanoate (CAS No. 1393687-35-8)

Tert-butyl 2-amino-4-(4-methoxyphenyl)butanoate, identified by its Chemical Abstracts Service (CAS) number 1393687-35-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amino esters, characterized by its structural features that include a tert-butyl group, an amino substituent, and a butanoate moiety linked to a 4-methoxyphenyl ring. The unique combination of these functional groups imparts distinct chemical properties and biological activities, making it a valuable candidate for further exploration in drug discovery and development.

The structure of tert-butyl 2-amino-4-(4-methoxyphenyl)butanoate exhibits a high degree of complexity, which is reflected in its molecular formula and the spatial arrangement of its substituents. The presence of the tert-butyl group enhances the compound's lipophilicity, while the amino group provides a site for further chemical modifications, such as coupling reactions or derivatization. The 4-methoxyphenyl ring, on the other hand, introduces hydrophobicity and potential interactions with biological targets, including enzymes and receptors. These structural attributes make the compound a promising scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of amino esters due to their versatility and efficacy in modulating biological pathways. The tert-butyl 2-amino-4-(4-methoxyphenyl)butanoate molecule has been studied for its potential role in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and metabolic diseases. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could translate into therapeutic benefits for conditions such as pain management, neurodegenerative diseases, and cardiovascular disorders.

One of the most compelling aspects of tert-butyl 2-amino-4-(4-methoxyphenyl)butanoate is its synthetic accessibility. The compound can be readily prepared through well-established organic synthesis techniques, such as esterification and nucleophilic substitution reactions. This ease of synthesis allows researchers to modify the structure of the molecule systematically, enabling the exploration of analogues with enhanced pharmacological properties. Additionally, the compound's stability under various conditions makes it suitable for both laboratory-scale investigations and potential industrial applications.

The biological activity of tert-butyl 2-amino-4-(4-methoxyphenyl)butanoate has been investigated in several preclinical models. Studies have shown that this compound may interact with targets such as cyclooxygenase (COX), lipoxygenase (LOX), and other enzymes involved in inflammatory pathways. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating CNS-related disorders. These findings have prompted further research into optimizing the compound's pharmacokinetic profile and exploring its mechanisms of action.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between tert-butyl 2-amino-4-(4-methoxyphenyl)butanoate and biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity. These insights have guided the design of more potent derivatives by strategically modifying key functional groups within the molecule. Such computational approaches are becoming increasingly integral to drug discovery pipelines, offering a cost-effective and efficient means of identifying lead compounds.

The pharmaceutical industry has taken note of the promising properties of tert-butyl 2-amino-4-(4-methoxyphenyl)butanoate, leading to several ongoing clinical trials and research collaborations aimed at evaluating its therapeutic potential. These efforts are supported by academic institutions and biotechnology companies that are committed to translating laboratory findings into tangible medical benefits. The compound's unique structural features make it an attractive candidate for developing drugs with novel mechanisms of action, potentially addressing unmet medical needs in various disease areas.

From a chemical perspective, tert-butyl 2-amino-4-(4-methoxyphenyl)butanoate represents an excellent example of how structural diversity can lead to functional innovation. The interplay between lipophilicity, polarity, and electronic distribution within the molecule determines its biological activity. By fine-tuning these parameters through rational drug design principles, researchers can enhance the compound's efficacy while minimizing side effects. This underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing drug development.

The future prospects for tert-butyl 2-amino-4-(4-methoxyphenyl)butanoate are bright, with ongoing research focusing on optimizing its pharmacological profile and exploring new therapeutic applications. As our understanding of disease mechanisms continues to evolve, so too will our ability to design targeted therapies based on compounds like this one. The compound's versatility makes it a valuable tool for investigating complex biological processes and developing innovative treatments for human diseases.